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Compound of Interest

Tert-butyl 4-phenylpiperidine-1-
Compound Name:
carboxylate

Cat. No.: B187407

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of tert-butyl 4-phenylpiperidine-1-carboxylate, a key intermediate in the synthesis
of various pharmaceutical compounds. Due to the limited availability of experimental data for
the unsubstituted parent compound, this guide also includes data for closely related and
commonly encountered derivatives. This information is crucial for researchers in drug discovery
and development for optimizing reaction conditions, designing formulation strategies, and
predicting pharmacokinetic profiles.

Core Physicochemical Properties

The physical properties of tert-butyl 4-phenylpiperidine-1-carboxylate and its derivatives are
summarized below. It is important to note that the properties of the parent compound are not
well-documented in publicly available literature. Therefore, data for key substituted analogs are

provided for comparative purposes.
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tert-Butyl 4-cyano-

tert-Butyl 4-(4-

tert-Butyl 4-

Property 4-phenylpiperidine- aminophenyl)piperi hydroxypiperidine-
1-carboxylate dine-1-carboxylate 1-carboxylate
CAS Number 158144-79-7[1] 170011-57-1[2] 109384-19-2[3]

Molecular Formula

C17H22N202[1]

C16H24N202[2]

C10H19NO3][3]

Molecular Weight 286.37 g/mol [1] 276.37 g/mol [2] 201.26 g/mol [3]
Appearance White crystalline solid Not specified Not specified
Melting Point Not specified Not specified Not specified
Boiling Point Not specified Not specified Not specified
Solubility Good solubility Not specified Not specified
Storage Condition 2-8°C Not specified Not specified

Experimental Protocols

Detailed experimental protocols for determining key physicochemical properties are essential

for ensuring data accuracy and reproducibility. The following are generalized procedures that

can be adapted for tert-butyl 4-phenylpiperidine-1-carboxylate and its derivatives.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. A sharp melting range typically

signifies a high-purity compound.

Apparatus:

Spatula

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle (if the sample is not a fine powder)
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Procedure:

Sample Preparation: A small amount of the dry, finely powdered compound is packed into a
capillary tube to a height of 2-3 mm. The tube can be tapped gently to ensure tight packing.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire solid has turned into a clear liquid (the end
of melting) are recorded. This range is the melting point of the compound.

Solubility Determination

Understanding a compound's solubility in various solvents is crucial for its application in
synthesis, purification, and formulation. The shake-flask method is a standard protocol for
determining equilibrium solubility.

Materials:

e The compound of interest

» A selection of solvents (e.g., water, ethanol, methanol, dichloromethane, acetone, hexane)
e Small, sealable glass vials

 Orbital shaker or vortex mixer

e Analytical balance

« Filtration device (e.g., syringe filter)

Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:
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e Preparation of Saturated Solution: An excess amount of the solid compound is added to a
known volume of the solvent in a vial. The vial is then sealed to prevent solvent evaporation.

» Equilibration: The vials are agitated in a constant temperature shaker for a sufficient period
(typically 24-48 hours) to ensure that equilibrium is reached.

e Phase Separation: After equilibration, the vials are left to stand, allowing any undissolved
solid to settle.

o Sample Collection and Filtration: A clear aliquot of the supernatant is carefully withdrawn and
filtered to remove any remaining solid particles.

e Quantification: The concentration of the dissolved compound in the filtrate is determined
using a suitable and validated analytical method, such as HPLC-UV. The solubility is then
expressed in units like mg/mL or mol/L.

Diagrams
Experimental Workflow for Melting Point Determination
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Caption: Workflow for the determination of a compound's melting point.

Logical Relationship in Solubility Enhancement
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Caption: Factors influencing the solubility of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b187407?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

